N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C16H17FN6O/c1-10-7-11(3-6-13(10)17)15-20-22-23(21-15)8-14(24)19-16(2,9-18)12-4-5-12/h3,6-7,12H,4-5,8H2,1-2H3,(H,19,24)
• InChI Key: ZBGDRVFLSVYNIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NN(N=N2)CC(=O)NC(C)(C#N)C3CC3)F
• Molecular Formula: C16H17FN6O
• Molecular Weight: 328.34 g/mol

Description

“N-(1-cyano-1-cyclopropylethyl)-2-[5-(4-fluoro-3-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide” is a complex organic compound. It contains several functional groups, including a cyano group (-CN), a cyclopropyl group (a three-membered carbon ring), a tetrazol group (a five-membered ring containing four nitrogen atoms and one carbon atom), and an acetamide group (CH3CONH2). The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, is quite complex. It includes a cyclopropyl group, which is a strain ring and can have interesting chemical reactivity. The tetrazol group is a heterocycle and can participate in various chemical reactions. The cyano group is a polar group and can affect the physical and chemical properties of the compound.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its various functional groups. For example, the cyano group could undergo reactions such as hydrolysis, reduction, and addition. The tetrazol group could participate in reactions such as ring-opening. The cyclopropyl group, due to its ring strain, could also undergo various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like the cyano group and the amide group would likely make this compound polar and potentially soluble in polar solvents. The exact properties would depend on the specific arrangement of these groups in the molecule.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. If it has biological activity, it could be studied further for potential medicinal uses. Alternatively, if it has interesting chemical reactivity, it could be used in synthetic chemistry.